Cas no 367906-55-6 (3-Pyrrolidinecarboxylicacid, 1-cyano-, methyl ester)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-cyano-, methyl ester
• CAS No: 367906-55-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 297524
• PubChem ID: 9834015
• Update Time: 2025-10-30

3-Pyrrolidinecarboxylicacid, 1-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-cyano-, methyl ester
• Methyl1-cyano-3-pyrrolidinecarboxylate
• Z1649349178
• SCHEMBL6856208
• EN300-5114682
• Methyl 1-cyanopyrrolidine-3-carboxylate
• 367906-55-6

• Inchi： 1S/C7H10N2O2/c1-11-7(10)6-2-3-9(4-6)5-8/h6H,2-4H2,1H3
• InChI Key： OICJQZQATQMRGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C#N)CC1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 53.33

Additional information on 3-Pyrrolidinecarboxylicacid, 1-cyano-, methyl ester

Introduction to 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester (CAS No. 367906-55-6)

3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 367906-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyano group and a methyl ester functionality, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in biological assays.

The synthesis of 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester involves meticulous chemical transformations that highlight the importance of precision in organic synthesis. The introduction of the cyano group at the 1-position of the pyrrolidine ring and the esterification of the carboxylic acid moiety are critical steps that define the compound's structure. These synthetic pathways often require advanced techniques such as nucleophilic substitution reactions and condensation processes, underscoring the compound's complexity and the expertise needed to produce it in high purity.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as pharmacophores in various therapeutic agents. The cyano group in 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester is particularly noteworthy because it can participate in hydrogen bonding interactions and influence the electronic properties of the molecule. This feature makes it a promising candidate for designing molecules with specific binding affinities to biological targets. Additionally, the methyl ester group can be hydrolyzed under certain conditions to yield the corresponding carboxylic acid, providing flexibility in further chemical modifications.

One of the most compelling aspects of 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester is its potential application in the development of novel drugs. Researchers have been exploring its use as a building block for more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in inflammatory diseases and cancer. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a versatile tool in drug discovery.

The latest advancements in computational chemistry have also contributed to a deeper understanding of 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester's behavior. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These simulations have helped predict potential side effects and optimize drug design strategies. By integrating experimental data with computational predictions, researchers can accelerate the development process and increase the likelihood of success in clinical trials.

Furthermore, the environmental impact of synthesizing 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in pharmaceutical manufacturing. By adopting greener methods, industries can not only reduce their ecological footprint but also improve cost efficiency.

The role of 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential as an active pharmaceutical ingredient (API) in various formulations. Its unique structural features make it suitable for developing drugs that target specific diseases with high selectivity. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in modern medicine.

In conclusion, 3-Pyrrolidinecarboxylic acid, 1-cyano-, methyl ester (CAS No. 367906-55-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural complexity, reactivity, and biological relevance make it a valuable asset for chemists and biologists alike. With ongoing advancements in synthetic methodologies and computational techniques, the future prospects for this compound are bright, promising new discoveries that could benefit human health and well-being.